3-[(2-Hydroxy-2-thiophen-3-ylethyl)sulfamoyl]thiophene-2-carboxylic acid

• IUPAC Name: 3-[(2-hydroxy-2-thiophen-3-ylethyl)sulfamoyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C11H11NO5S3/c13-8(7-1-3-18-6-7)5-12-20(16,17)9-2-4-19-10(9)11(14)15/h1-4,6,8,12-13H,5H2,(H,14,15)
• InChI Key: OAENHPCSUHVKNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C(CNS(=O)(=O)C2=C(SC=C2)C(=O)O)O
• Molecular Formula: C11H11NO5S3
• Molecular Weight: 333.4 g/mol

Description

3-[(2-Hydroxy-2-thiophen-3-ylethyl)sulfamoyl]thiophene-2-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research. The compound is known for its potential therapeutic applications due to its unique structural properties.

Mechanism of Action

The mechanism of action of 3-[(2-Hydroxy-2-thiophen-3-ylethyl)sulfamoyl]thiophene-2-carboxylic acid is not fully understood. However, it is believed that the compound works by inhibiting certain enzymes or proteins that are involved in the development and progression of diseases. The compound may also work by modulating the immune system or by inducing cell death in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-[(2-Hydroxy-2-thiophen-3-ylethyl)sulfamoyl]thiophene-2-carboxylic acid has a variety of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. The compound has also been shown to have antibacterial properties and may be effective in treating bacterial infections.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(2-Hydroxy-2-thiophen-3-ylethyl)sulfamoyl]thiophene-2-carboxylic acid in lab experiments is its potential therapeutic applications. The compound may be useful in developing new drugs for the treatment of various diseases. However, one of the limitations of using the compound in lab experiments is its complex synthesis method. The compound may also be expensive to produce, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of 3-[(2-Hydroxy-2-thiophen-3-ylethyl)sulfamoyl]thiophene-2-carboxylic acid. One direction is to further investigate the mechanism of action of the compound. This may provide insights into how the compound works and how it can be optimized for therapeutic use. Another direction is to explore the potential use of the compound in medical imaging. The compound may be useful in developing new diagnostic tools for various diseases. Finally, future studies may focus on developing new synthesis methods for the compound that are more efficient and cost-effective.
In conclusion, 3-[(2-Hydroxy-2-thiophen-3-ylethyl)sulfamoyl]thiophene-2-carboxylic acid is a promising compound with potential therapeutic applications. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Future studies may focus on further investigating the compound's mechanism of action, exploring its potential use in medical imaging, and developing new synthesis methods for the compound.

Synthesis Methods

The synthesis of 3-[(2-Hydroxy-2-thiophen-3-ylethyl)sulfamoyl]thiophene-2-carboxylic acid involves the reaction between 3-(2-bromoethyl)thiophene-2-carboxylic acid and thiourea. The reaction takes place in the presence of a base, such as potassium carbonate or sodium hydroxide, and a solvent, such as dimethylformamide or dimethyl sulfoxide. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

3-[(2-Hydroxy-2-thiophen-3-ylethyl)sulfamoyl]thiophene-2-carboxylic acid has been extensively studied for its potential therapeutic applications. The compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and bacterial infections. The compound has also been studied for its potential use as a diagnostic tool in medical imaging.